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Compound of Interest

Compound Name: Uspl-IN-12

Cat. No.: B15582139

Disclaimer: A specific Safety Data Sheet (SDS) for Usp1-IN-12 was not located. The following
disposal procedures are based on general best practices for the handling and disposal of
potentially hazardous research chemicals in a laboratory setting. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific regulations and
guidance.

This document provides essential safety and logistical information for the proper disposal of
Uspl-IN-12, a potent ubiquitin-specific protease 1 (USP1) inhibitor used in cancer research.[1]
Adherence to these guidelines is critical to ensure personnel safety and environmental
compliance.

I. Hazard Assessment and Waste Classification

Given that Usp1-IN-12 is a bioactive small molecule inhibitor, it should be treated as a
hazardous chemical waste.[2] Improper disposal, such as drain disposal or mixing with general
waste, is prohibited.[3][4] All waste containing Usp1-IN-12, including pure compound, solutions,
and contaminated materials, must be segregated and disposed of through a licensed
hazardous waste disposal service.

Quantitative Data Summary for Chemical Waste Handling
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Parameter Guideline Regulatory Context

Waste Accumulation Volume

Limit < 25 gallons per laboratory Research Safety Guideline[4]
imi
P-listed Reactive Waste Limit < 1 quart Research Safety Guideline[4]
Storage Time in Satellite Up to 1 year (partially full, Central Washington University
Accumulation Area (SAA) closed, labeled) Guidelines|[5]

o Central Washington University
Removal from SAA after Full Within 3 days

Guidelines|[5]

_ o Triple rinse; first rinse collected o
Container Rinsing Procedure ) [ISc Bangalore Guidelines[6]
as chemical waste

Il. Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the disposal of Usp1-IN-12 waste.
Personnel Protective Equipment (PPE) Required:

o Safety Goggles

o Chemical-resistant gloves (e.g., nitrile)

e Laboratory Coat

Materials Required:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

[7]

Hazardous waste labels

Secondary containment bin

Spill kit for chemical spills

Step 1: Waste Segregation
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» Solid Waste: Collect unused or expired Usp1-IN-12 powder in its original container or a
clearly labeled, sealed waste container.

e Liquid Waste: Collect all solutions containing Usp1-IN-12 (e.g., from experiments, stock
solutions) in a designated, leak-proof liquid waste container. Do not mix with other
incompatible waste streams. For instance, avoid mixing with strong oxidizing acids or bases.

[4](8]

o Contaminated Labware: Dispose of chemically contaminated items such as pipette tips,
tubes, and gloves in a designated solid waste container.[4] Sharps, such as needles or
blades, must be placed in a designated, puncture-resistant sharps container for chemically
contaminated sharps.[4]

Step 2: Waste Container Management

o Labeling: Immediately label the waste container with a hazardous waste tag upon adding the
first amount of waste.[5] The label must include:

The words "Hazardous Waste"

o

[¢]

Full chemical name: "Usp1-IN-12"

[¢]

Accumulation start date

[e]

Principal investigator's name and contact information

o Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[5] The SAA must be under the control of laboratory personnel and away from
drains or sources of ignition.[7] The container should be kept in a secondary containment bin
to mitigate spills.

o Container Integrity: Ensure the container is always kept closed, except when adding waste.
[5] Regularly inspect the container for any signs of leakage or degradation.[7]

Step 3: Arranging for Disposal
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e Once the waste container is full or has reached the storage time limit, arrange for its pickup
by your institution's EHS department or a contracted hazardous waste disposal company.

» Follow your institution's specific procedures for requesting a waste pickup.

lll. Emergency Procedures

o Spills: In case of a spill, evacuate the immediate area. If safe to do so, use a chemical spill
kit to contain and absorb the spill. Place the cleanup materials in a sealed bag and dispose
of it as hazardous waste. Report the spill to your laboratory supervisor and EHS department.

e EXxposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids.

o |Inhalation: Move to fresh air.

o Seek immediate medical attention after any exposure and provide the medical personnel
with information about the chemical.

Visual Workflow for Usp1-IN-12 Disposal
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Uspl-IN-12 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Usp1-IN-12 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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